Cas no 2228249-18-9 (1-(3,5-dichloro-2-methoxyphenyl)-2,2-difluoroethan-1-ol)

• Product Name: 1-(3,5-dichloro-2-methoxyphenyl)-2,2-difluoroethan-1-ol
• CAS No: 2228249-18-9
• MF: C₉H₈Cl₂F₂O₂
• MW: 257.061428070068
• CID: 6280538
• PubChem ID: 165669220
• Update Time: 2025-10-12

1-(3,5-dichloro-2-methoxyphenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dichloro-2-methoxyphenyl)-2,2-difluoroethan-1-ol
• 2228249-18-9
• EN300-1962985

• Inchi： 1S/C9H8Cl2F2O2/c1-15-8-5(7(14)9(12)13)2-4(10)3-6(8)11/h2-3,7,9,14H,1H3
• InChI Key： LUXXSNDWWNYGCT-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1OC)C(C(F)F)O)Cl

Computed Properties

• Exact Mass: 255.9869412g/mol
• Monoisotopic Mass: 255.9869412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(3,5-dichloro-2-methoxyphenyl)-2,2-difluoroethan-1-ol

Comprehensive Overview of 1-(3,5-dichloro-2-methoxyphenyl)-2,2-difluoroethan-1-ol (CAS No. 2228249-18-9)

In the realm of organic chemistry, 1-(3,5-dichloro-2-methoxyphenyl)-2,2-difluoroethan-1-ol (CAS No. 2228249-18-9) stands out as a compound of significant interest due to its unique structural features and potential applications. This compound, characterized by its dichloro and difluoro substituents, has garnered attention in pharmaceutical and agrochemical research. Its molecular formula, C₉H₈Cl₂F₂O₂, reflects a balanced combination of halogen atoms and functional groups, making it a versatile intermediate in synthetic chemistry.

The 1-(3,5-dichloro-2-methoxyphenyl)-2,2-difluoroethan-1-ol structure features a methoxyphenyl core, which is often associated with bioactivity in medicinal compounds. Researchers have explored its potential as a building block for drug discovery, particularly in the development of antimicrobial and anti-inflammatory agents. The presence of difluoroethan-1-ol moiety enhances its metabolic stability, a critical factor in pharmacokinetics. This attribute aligns with current trends in precision medicine, where compounds with improved bioavailability are highly sought after.

From an industrial perspective, CAS No. 2228249-18-9 has been investigated for its role in agrochemical formulations. The 3,5-dichloro-2-methoxyphenyl group is known to contribute to herbicidal and fungicidal activities, making it a candidate for sustainable crop protection solutions. With the growing demand for eco-friendly pesticides, this compound's potential to reduce environmental impact while maintaining efficacy is a key area of exploration.

The synthesis of 1-(3,5-dichloro-2-methoxyphenyl)-2,2-difluoroethan-1-ol typically involves multi-step reactions, including halogenation and fluorination processes. Advanced techniques such as flow chemistry and catalyzed cross-coupling have been employed to optimize yield and purity. These methods resonate with the broader shift toward green chemistry, where minimizing waste and energy consumption is prioritized.

Analytical characterization of CAS No. 2228249-18-9 often employs NMR spectroscopy and mass spectrometry, ensuring precise identification and quality control. The compound's stability under various conditions has also been a focus, particularly for storage and transportation in industrial settings. Such studies are crucial for meeting regulatory standards and ensuring reproducibility in research applications.

In the context of material science, derivatives of 1-(3,5-dichloro-2-methoxyphenyl)-2,2-difluoroethan-1-ol have been explored for their potential in polymeric materials and liquid crystals. The incorporation of halogen atoms can influence thermal stability and optical properties, making these materials suitable for advanced technologies like flexible electronics and display panels.

As the scientific community continues to investigate CAS No. 2228249-18-9, its relevance in bioconjugation and proteomics is also emerging. The compound's ability to act as a linker or modifier in biomolecular interactions opens doors for innovative diagnostic tools and therapeutic strategies. This aligns with the increasing interest in personalized healthcare and targeted therapies.

In summary, 1-(3,5-dichloro-2-methoxyphenyl)-2,2-difluoroethan-1-ol represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its structural versatility and functional adaptability position it as a valuable entity in both academic and industrial research. Future studies will likely uncover further opportunities, particularly in alignment with global trends toward sustainability and technological innovation.